N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H18ClN3O
• Molecular Weight: 387.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H18ClN3O/c1-16-20(24)13-8-14-21(16)26-23(28)19-15-25-27(18-11-6-3-7-12-18)22(19)17-9-4-2-5-10-17/h2-15H,1H3,(H,26,28)
• InChI Key: FSIQCADYZARKOM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as CPPC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. CPPC belongs to the class of pyrazole carboxamide derivatives, and its chemical structure is characterized by the presence of a pyrazole ring, a carboxamide group, and three phenyl rings.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes and receptors. N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation, such as cyclooxygenase-2 and matrix metalloproteinases. N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide also interacts with receptors involved in neuronal signaling, such as the N-methyl-D-aspartate receptor, and modulates their activity.
Biochemical and Physiological Effects
N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects, depending on the target and the context of its use. In cancer research, N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been found to induce apoptosis, inhibit cell cycle progression, and reduce the expression of pro-survival proteins. In inflammation research, N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and inhibit the activity of enzymes involved in inflammation, such as cyclooxygenase-2 and inducible nitric oxide synthase. In neurodegenerative disease research, N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been found to have neuroprotective effects, reduce oxidative stress, and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has several advantages for use in laboratory experiments, including its synthetic accessibility, high purity, and well-characterized chemical structure. N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide is also stable under standard laboratory conditions and has a long shelf-life. However, N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has some limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations. Careful consideration should be given to the appropriate dosage and administration route for N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in laboratory experiments.

Future Directions

For N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide research include investigating its synergistic effects with other agents, studying its pharmacokinetics and pharmacodynamics, developing novel formulations, exploring its use in combination therapies, and investigating its effects on other molecular targets.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can be synthesized through a multi-step process involving the reaction of 3-chloro-2-methylbenzoic acid with hydrazine hydrate, followed by cyclization with 1,3-diphenylacetone and subsequent acylation with chloroacetyl chloride. The final product is obtained after purification and recrystallization.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. Inflammation research has also shown that N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide can reduce the levels of pro-inflammatory cytokines and improve the symptoms of inflammatory diseases. In neurodegenerative disease research, N-(3-chloro-2-methylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been found to have neuroprotective effects and improve cognitive function.